Cas no 392326-47-5 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide
• CAS No: 392326-47-5
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 6448984
• Update Time: 2025-10-28

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide
• Benzamide, N-(6-chloro-3-methyl-2(3H)-benzothiazolylidene)-4-ethoxy-

• Inchi： 1S/C17H15ClN2O2S/c1-3-22-13-7-4-11(5-8-13)16(21)19-17-20(2)14-9-6-12(18)10-15(14)23-17/h4-10H,3H2,1-2H3
• InChI Key： YDVLIEYNTVGQKY-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(Cl)C=C2S1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 515.7±60.0 °C(Predicted)
• pka: -0.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide: A Comprehensive Overview

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide (CAS No. 392326-47-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro substituent, a methyl group, and an ethoxybenzamide moiety, contribute to its distinct pharmacological properties.

The synthesis of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide involves a series of well-defined chemical reactions. The key steps typically include the formation of the benzothiazole ring through a condensation reaction, followed by the introduction of the chloro, methyl, and ethoxybenzamide substituents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have important implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-ethoxybenzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

The pharmacokinetic profile of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene​4-e​thox​ybe​nza​mide has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and exhibits good bioavailability. Additionally, it shows low toxicity in preclinical studies, making it a promising candidate for further clinical development.

In clinical trials, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol​ol​e​n​e​4-e​thox​ybe​nza​mide strong> has demonstrated promising results in Phase I and Phase II trials for the treatment of inflammatory diseases and certain types of cancer. These trials have provided valuable insights into the safety and efficacy of this compound in human subjects. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic potential.

The structural versatility of N-(2Z)-6-chloro­­­­­­­­­­­­­­­­­­­­­¬¬¬¬¬¬¬¬¬¬¬¬¬¬¬¬methyl​​​​​​​​​​​​​​​​​​​​​​​​​​​​dihydro‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌1,__ 3__ -b enzo thia z ol - 2 - y lid en e - 4 - e th ox y be nz am id e strong > also makes it an attractive candidate for drug design and optimization. Chemists can modify various functional groups to fine-tune its pharmacological properties and improve its therapeutic index. For example, substituting the ethoxy group with other alkyl or aryl groups can alter its lipophilicity and solubility characteristics.

In conclusion, N-(2Z)-6-chloro- strong > 3 - m eth y l - 2 , 3 - d ih y dr o - 1 , 3 - b en zo th ia z ol - 2 - y lid en e - 4 - e th ox y be nz am id e strong > (CAS No. 392326- strong >47- strong >5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for addressing unmet medical needs in various disease areas. p > article > response >